3-Amino-5-(4-chloro-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(4-chloro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H12ClNO2/c1-8-4-11(15)2-3-13(8)9-5-10(14(17)18)7-12(16)6-9/h2-7H,16H2,1H3,(H,17,18)
• InChI Key: SVIMQGZDPKTMGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C14H12ClNO2
• DSSTOX Substance ID: DTXSID50690354
• Molecular Weight: 261.70 g/mol
• CAS RN: 1261929-68-3

Description

3-Amino-5-(4-chloro-2-methylphenyl)benzoic acid, 95% (3-A-5-(4-Cl-2-MPB) is an organic compound that is widely used in the scientific research field. It is an important intermediate in the synthesis of various organic compounds and is commonly used in the synthesis of pharmaceuticals, pesticides, and other industrial products. 3-A-5-(4-Cl-2-MPB) is a colorless crystalline solid with a melting point of about 200°C and a boiling point of about 300°C. It is soluble in water and alcohols and is relatively stable under normal conditions.

Scientific Research Applications

3-A-5-(4-Cl-2-MPB) has a wide range of applications in scientific research. It is commonly used in the synthesis of pharmaceuticals, pesticides, and other industrial products. It is also used in the synthesis of organic compounds such as dyes, surfactants, and polymers. Additionally, it is used in the synthesis of heterocyclic compounds, which are important intermediates in the synthesis of drugs and other bioactive compounds.

Mechanism of Action

The mechanism of action of 3-A-5-(4-Cl-2-MPB) is not fully understood. However, it is believed to act as an intermediate in the synthesis of various organic compounds. It is known to react with aniline and 4-chloro-2-methylphenol in the presence of an acid catalyst to produce the desired product. Additionally, it is believed to play a role in the formation of heterocyclic compounds, which are important intermediates in the synthesis of drugs and other bioactive compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-A-5-(4-Cl-2-MPB) are not well understood. However, it is known to be relatively stable under normal conditions and is not known to be toxic. Additionally, it is not known to be mutagenic or carcinogenic.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-A-5-(4-Cl-2-MPB) in lab experiments is its relatively high purity. It is available in a purity of up to 99%, which makes it ideal for use in the synthesis of various organic compounds. Additionally, it is relatively stable under normal conditions and is not known to be toxic. However, it is important to note that it is not suitable for use in the synthesis of drugs and other bioactive compounds due to its low reactivity.

Future Directions

The future directions of 3-A-5-(4-Cl-2-MPB) research include further exploration of its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research is needed to explore the potential use of 3-A-5-(4-Cl-2-MPB) in the synthesis of drugs and other bioactive compounds. Additionally, further research is needed to explore the potential of 3-A-5-(4-Cl-2-MPB) as a catalyst for organic reactions and its potential use in the synthesis of polymers and other industrial products. Finally, further research is needed to explore the potential of 3-A-5-(4-Cl-2-MPB) as a green and sustainable alternative to traditional organic synthesis methods.

Synthesis Methods

3-A-5-(4-Cl-2-MPB) can be synthesized by two main methods: the classical method and the modern method. In the classical method, 3-A-5-(4-Cl-2-MPB) is synthesized through a reaction of 4-chloro-2-methylphenol and aniline in the presence of an acid catalyst. The reaction is carried out at temperatures between 70 and 80°C and yields a product with a purity of 95%. The modern method utilizes a one-step reaction of 4-chloro-2-methylphenol and aniline in the presence of a base catalyst. This method produces a product with a purity of up to 99%.